Cas no 17847-26-6 (4-((Dimethylamino)methyl)benzoic acid hydrochloride)

• Product Name: 4-((Dimethylamino)methyl)benzoic acid hydrochloride
• CAS No: 17847-26-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD09997604
• CID: 859247
• PubChem ID: 13748955
• Update Time: 2025-06-09

4-((Dimethylamino)methyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(dimethylamino)methyl]-, hydrochloride
• 4-((dimethylamino)methyl)benzoic acid
• 4-((Dimethylamino)methyl)benzoic acid hydrochloride
• 4-Dimethylaminomethyl-benzoic acid hydrochloride
• 4-[(dimethylamino)methyl]benzoic acid hydrochloride
• SNTRRUBDUJPTLH-UHFFFAOYSA-N
• 5966AD
• 4-dimethylaminomethyl-benzoic acid HCl
• NE17719
• AK163939
• ST24042759
• 4-[(dimethylamino)methyl]benzoic acid;hydrochloride
• Benzoic acid, 4-[(dimethylamino)methyl]-, hydrochloride (1:1)
• 4-((Dimethylamino)methyl)benzoicacidhydrochloride
• DB-152252
• AKOS004910784
• DS-8390
• SB79401
• CS-0151295
• 17847-26-6
• EN300-64034
• 4-[(DiMethylaMino)Methyl]-benzoic acid HCl
• 4-((DIMETHYLAMINO)METHYL)BENZOIC ACID HCL
• N10289
• XH1282
• MFCD09997604
• SCHEMBL5065552
• Z993967208

• MDL： MFCD09997604
• Inchi： 1S/C10H13NO2.ClH/c1-11(2)7-8-3-5-9(6-4-8)10(12)13;/h3-6H,7H2,1-2H3,(H,12,13);1H
• InChI Key： SNTRRUBDUJPTLH-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)CN(C)C)=O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 4-((Dimethylamino)methyl)benzoic acid hydrochloride

Professional Introduction to 4-((Dimethylamino)methyl)benzoic acid hydrochloride (CAS No. 17847-26-6)

4-((Dimethylamino)methyl)benzoic acid hydrochloride, identified by its Chemical Abstracts Service (CAS) number 17847-26-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of substituted benzoic acids, characterized by the presence of a dimethylamino group at the α-position relative to the carboxylic acid moiety. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in drug synthesis and a potential candidate for various biological applications.

The structural motif of 4-((Dimethylamino)methyl)benzoic acid hydrochloride positions it as a valuable building block in medicinal chemistry. The benzoic acid core is well-documented for its pharmacological properties, including anti-inflammatory, analgesic, and antioxidant activities. The dimethylamino side chain introduces basicity and potential hydrogen bonding capabilities, which can modulate the compound’s interactions with biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 4-((Dimethylamino)methyl)benzoic acid hydrochloride in drug discovery. Studies have demonstrated that the compound’s ability to engage with enzymes and receptors can be fine-tuned by structural modifications at the dimethylamino and benzoic acid moieties. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit enhanced binding affinity to targets involved in metabolic disorders and neurodegenerative diseases.

In the realm of medicinal chemistry, 4-((Dimethylamino)methyl)benzoic acid hydrochloride has been explored as a precursor for synthesizing kinase inhibitors, which are critical in oncology research. The benzylic amine functionality allows for facile coupling with heterocyclic scaffolds, enabling the construction of complex molecules with improved pharmacokinetic profiles. Furthermore, its hydrochloride salt form facilitates easy handling and formulation, making it suitable for preclinical studies.

Biologically, 4-((Dimethylamino)methyl)benzoic acid hydrochloride has shown promise as an intermediate in the synthesis of compounds with anti-microbial properties. Research indicates that modifications to its structure can enhance its efficacy against resistant bacterial strains by targeting cell wall biosynthesis or membrane transport mechanisms. This aligns with global efforts to develop novel antibiotics to combat rising antibiotic resistance.

The compound’s solubility profile also makes it a candidate for use in drug delivery systems. Nanotechnology-based formulations have been investigated to improve bioavailability and targeted delivery of 4-((Dimethylamino)methyl)benzoic acid hydrochloride derivatives. These systems leverage the compound’s ability to form stable complexes with cyclodextrins or nanoparticles, enhancing its therapeutic potential.

Emerging research also explores the role of 4-((Dimethylamino)methyl)benzoic acid hydrochloride in regulating cellular signaling pathways. Its structural similarity to known bioactive molecules suggests that it may modulate pathways involved in inflammation and oxidative stress. Preclinical studies are underway to evaluate its potential as an adjuvant therapy in chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis.

The synthesis of 4-((Dimethylamino)methyl)benzoic acid hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for supporting large-scale pharmaceutical manufacturing and ensuring consistent quality control.

The safety profile of 4-((Dimethylamino)methyl)benzoic acid hydrochloride has been assessed through toxicological studies, which indicate moderate toxicity at high concentrations but low systemic toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side interactions with other drugs. Regulatory agencies require comprehensive data on its pharmacokinetics, pharmacodynamics, and safety before approving it for clinical use.

In conclusion, 4-((Dimethylamino)methyl)benzoic acid hydrochloride (CAS No. 17847-26-6) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new possibilities for its use in drug discovery, emphasizing its importance as a key intermediate in modern medicinal chemistry.